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Cat. No.: B12414679

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06679142 is a potent and orally active small molecule activator of AMP-activated protein
kinase (AMPK), a central regulator of cellular energy homeostasis.[1] AMPK activation plays a
crucial role in coordinating metabolic pathways, shifting cells from an anabolic (energy-
consuming) to a catabolic (energy-producing) state. This mechanism of action makes PF-
06679142 a valuable research tool for studying metabolic processes and a potential
therapeutic candidate for metabolic disorders such as type 2 diabetes and non-alcoholic fatty
liver disease (NAFLD).[1] By activating AMPK, PF-06679142 enhances glucose uptake and
fatty acid oxidation while inhibiting lipid and protein synthesis, leading to improved insulin
sensitivity and reduced hepatic lipid accumulation.[1]

These application notes provide detailed protocols for in vitro and in vivo studies to
characterize the effects of PF-06679142 on metabolic homeostasis.

Data Presentation

Parameter Value Target Assay Type Reference
Human AMPK FRET-based

EC50 22 nM o [1]
alplyl activation assay
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Cl
. Dose , . Vdss Referen
Species Route (mL/min t% (h) F (%)
(mgl/kg) kg) (L/kg) ce

Edmonds
Rat v 1 4.6 1.1 3.9 - etal.,
2018

Edmonds
Rat PO 3 - - - 100 etal.,
2018

Edmonds
Dog v 0.5 1.6 1.4 11 - etal.,
2018

Edmonds
Dog PO 1 - - - 100 etal.,
2018

Clp: Plasma Clearance; Vdss: Volume of Distribution at Steady State; t¥2: Half-life; F: Oral
Bioavailability.

Signaling Pathway

The primary mechanism of action of PF-06679142 is the direct activation of AMPK. Once
activated, AMPK initiates a signaling cascade that affects various downstream targets to
restore cellular energy balance. This includes the phosphorylation and inhibition of acetyl-CoA
carboxylase (ACC), a key enzyme in fatty acid synthesis, and the activation of pathways
involved in glucose uptake and fatty acid oxidation.
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Upstream Signals
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Preparation
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Serial Dilutions (AMPK + FRET peptide) Prepare ATP Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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